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Compound of Interest

Compound Name: 5-bromo-6-nitro-1H-indole

CAS No.: 104447-74-7

Cat. No.: B3077081

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

5-bromo-6-nitro-1H-indole, a heterocyclic compound of interest to researchers, scientists, and

drug development professionals. This document is structured to offer not only the expected

spectral data but also the scientific rationale behind the experimental choices and data

interpretation, ensuring a thorough understanding for professionals in the field.

Introduction to 5-bromo-6-nitro-1H-indole
5-bromo-6-nitro-1H-indole is a disubstituted indole derivative. The indole scaffold is a

common motif in many biologically active compounds and pharmaceuticals. The presence of a

bromine atom at the 5-position and a nitro group at the 6-position significantly influences the

electronic properties and, consequently, the spectroscopic characteristics of the molecule.

Understanding these characteristics is paramount for its identification, purity assessment, and

elucidation of its role in various chemical and biological processes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

For 5-bromo-6-nitro-1H-indole, both ¹H and ¹³C NMR will provide critical information about the
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molecular framework.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 5-bromo-6-nitro-1H-indole is expected to show distinct signals for

the protons on the indole ring. The chemical shifts are influenced by the electron-withdrawing

effects of the bromo and nitro substituents.

Expected ¹H NMR Data (in DMSO-d₆, 500 MHz):

Proton
Expected Chemical
Shift (ppm)

Multiplicity
Coupling Constant
(J) in Hz

H1 (N-H) ~11.5 - 12.0 br s -

H7 ~8.1 - 8.3 s -

H4 ~7.9 - 8.1 s -

H2 ~7.6 - 7.8 t ~2.5 - 3.0

H3 ~6.6 - 6.8 t ~2.5 - 3.0

Causality Behind Experimental Choices and Interpretation:

Solvent: DMSO-d₆ is a common choice for indoles due to its ability to dissolve a wide range

of organic compounds and to clearly show the N-H proton signal at a downfield chemical

shift.

Chemical Shifts: The electron-withdrawing nitro group at C6 and the bromine at C5 will

deshield the adjacent protons, causing them to resonate at a lower field (higher ppm values)

compared to unsubstituted indole. Specifically, H4 and H7 are expected to be singlets and

significantly downfield. The protons on the pyrrole ring, H2 and H3, will appear as triplets due

to coupling with each other.

Coupling Constants: The observed coupling constants (J values) will be crucial in confirming

the assignments of H2 and H3.

¹³C NMR Spectroscopy
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The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

Expected ¹³C NMR Data (in DMSO-d₆, 125 MHz):

Carbon Expected Chemical Shift (ppm)

C6 ~140 - 145

C7a ~135 - 140

C3a ~128 - 132

C2 ~125 - 128

C5 ~115 - 120

C4 ~112 - 115

C7 ~110 - 113

C3 ~100 - 105

Causality Behind Experimental Choices and Interpretation:

The chemical shifts are predicted based on data from similar substituted indoles.[1][2][3][4]

[5] The carbons attached to or in close proximity to the electron-withdrawing groups (C5 and

C6) will have their chemical shifts significantly affected. For instance, C6, bearing the nitro

group, is expected to be significantly downfield. The presence of bromine will also influence

the chemical shift of C5.

Experimental Protocol for NMR Data Acquisition:

A detailed, step-by-step methodology for acquiring high-quality NMR data is essential for

reproducible results.

Caption: Workflow for NMR data acquisition and analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, which is crucial for confirming its identity.
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Expected Mass Spectrometry Data:

Molecular Ion (M⁺): An exact mass measurement using High-Resolution Mass Spectrometry

(HRMS) is expected to show isotopic peaks for the bromine atom (⁷⁹Br and ⁸¹Br in an

approximate 1:1 ratio).

For C₈H₅⁷⁹BrN₂O₂: Calculated m/z = 240.9589

For C₈H₅⁸¹BrN₂O₂: Calculated m/z = 242.9568

Fragmentation: Common fragmentation pathways for indoles involve the loss of small

molecules like HCN, H, or substituents. For 5-bromo-6-nitro-1H-indole, fragmentation may

involve the loss of the nitro group (NO₂) or bromine atom.

Experimental Protocol for Mass Spectrometry:

Caption: General workflow for mass spectrometry analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Data:

Wavenumber (cm⁻¹) Functional Group

~3400 N-H stretch

~1520 and ~1340 Asymmetric and symmetric NO₂ stretch

~1600 - 1450 C=C aromatic ring stretch

~800 - 600 C-Br stretch

Causality Behind Experimental Choices and Interpretation:

The presence of the N-H stretch is a characteristic feature of the indole ring.[6] The strong

absorption bands for the nitro group are also highly diagnostic.[7] The C-Br stretch is

typically found in the fingerprint region and can be harder to assign definitively.
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UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule.

Expected UV-Vis Data (in Ethanol):

λmax (nm) Transition

~320 - 350 π → π

~270 - 290 π → π

Causality Behind Experimental Choices and Interpretation:

Indole and its derivatives typically show two main absorption bands corresponding to π → π*

transitions.[8][9][10] The exact position of these bands is sensitive to the substituents on the

ring. The presence of the electron-withdrawing nitro group and the bromo group is expected

to cause a red shift (bathochromic shift) in the absorption maxima compared to unsubstituted

indole.[11]

Conclusion
The spectroscopic characterization of 5-bromo-6-nitro-1H-indole relies on a combination of

techniques, each providing unique and complementary information. While direct experimental

data for this specific molecule is not widely published, a comprehensive understanding of its

spectral properties can be achieved by leveraging the extensive knowledge base of substituted

indoles. The protocols and expected data presented in this guide provide a solid foundation for

researchers working with this compound, ensuring accurate identification and characterization.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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